Cas no 29811-04-9 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)-)

• Product Name: 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)-
• CAS No: 29811-04-9
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 277776
• PubChem ID: 122486
• Update Time: 2025-06-10

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)-
• 5-(4-methylpent-3-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• (+-)-4-(4-Methyl-pent-3-enyl)-cyclohex-4-en-1r,2c-dicarbonsaeure-anhydrid
• (+-)-4-(4-methyl-pent-3-enyl)-cyclohex-4-ene-1r,2c-dicarboxylic acid-anhydride
• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-pentenyl)
• 5-(4-methylpent-3-en-1-yl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• BB_NC-0463
• 3-Isobenzofurandione, 3a,4,7,7a-hexahydro-5-(4-methyl-3-pentenyl)-1
• 3a,4,7,7a-tetrahydro-5-(4-methyl-3-pentenyl)-3-isobenzofurandione
• 5-(4-methylpent-3-en-1-yl)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
• 5-(4-Methyl-pent-3-enyl)-3a,4,7,7a-tetrahydro-isobenzofuran-1,3-dione
• 29811-04-9
• EINECS 249-870-5
• CHEMBL85858
• AKOS015955701
• BDBM50108511
• 5-(4-methylpent-3-en-1-yl)-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• SCHEMBL11627085
• CS-0360583
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)-
• USHLVOCVVSTOQO-UHFFFAOYSA-N
• 1,3-Isobenzofurandione, 3a,4,7,7a-hexahydro-5-(4-methyl-3-pentenyl)-
• VS-08993
• 1,2,3,6-tetrahydro-4-(4-methyl-3-pentenyl)phthalic anhydride
• NS00051895
• DTXSID80865513
• 1,2,3,6-Tetrahydro-4-(4-methylpent-3-enyl)phthalic anhydride
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-(4-methyl-3-pentenyl)-

• Inchi： 1S/C14H18O3/c1-9(2)4-3-5-10-6-7-11-12(8-10)14(16)17-13(11)15/h4,6,11-12H,3,5,7-8H2,1-2H3
• InChI Key： USHLVOCVVSTOQO-UHFFFAOYSA-N
• SMILES： O1C(C2CC=C(CC/C=C(\C)/C)CC2C1=O)=O

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 372.6°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.514
• PSA: 43.37000
• LogP: 2.76880

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)-

Research Briefing on 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- (CAS: 29811-04-9)

In recent years, the compound 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- (CAS: 29811-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a unique combination of isobenzofurandione and tetrahydrofuran moieties, has demonstrated promising biological activities, particularly in the context of drug discovery and development. The compound's structural complexity and functional versatility make it an attractive candidate for further exploration.

Recent studies have focused on elucidating the synthetic pathways and pharmacological properties of 1,3-Isobenzofurandione derivatives. A 2023 publication in the Journal of Medicinal Chemistry highlighted an optimized synthetic route for this compound, emphasizing its scalability and yield improvements. The study reported a 72% overall yield using a novel catalytic system, which could facilitate larger-scale production for preclinical evaluations. Additionally, computational modeling has suggested potential interactions with inflammatory pathways, particularly involving COX-2 inhibition, though experimental validation is ongoing.

From a biological perspective, preliminary in vitro studies have shown that 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- exhibits moderate cytotoxicity against certain cancer cell lines, with IC50 values ranging from 12-25 μM in pancreatic and breast cancer models. Researchers at the University of Tokyo have proposed that this activity may be linked to the compound's ability to induce oxidative stress, as evidenced by increased ROS production in treated cells. However, the exact mechanism of action remains under investigation, with particular interest in its potential as a scaffold for developing more potent analogs.

The compound's pharmacokinetic profile has also been a subject of recent research. A 2024 study published in Xenobiotica examined its metabolic stability in human liver microsomes, revealing a half-life of approximately 3.2 hours, with primary metabolism occurring through oxidation of the 4-methyl-3-penten-1-yl side chain. These findings suggest that structural modifications may be necessary to improve metabolic stability for therapeutic applications. Researchers are currently exploring various prodrug strategies to address this limitation while maintaining the compound's biological activity.

In the broader context of drug development, 1,3-Isobenzofurandione derivatives are being investigated for multiple therapeutic applications. Beyond oncology, recent patent filings indicate potential utility in neurodegenerative diseases, with particular interest in its ability to modulate protein aggregation pathways. The compound's unique structural features, including its fused ring system and hydrophobic side chain, appear to contribute to its diverse biological activities, making it a valuable template for medicinal chemistry optimization.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore modifications to the core structure. Early results suggest that substitutions at the 5-position (particularly the 4-methyl-3-penten-1-yl group) significantly influence both potency and selectivity. Computational docking studies have provided insights into potential binding modes with various biological targets, guiding the design of next-generation derivatives. As these investigations progress, 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-(4-methyl-3-penten-1-yl)- and its analogs may emerge as important leads in multiple therapeutic areas.